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Compound of Interest

Compound Name: 1-Methylpyrrolidine-d8

Cat. No.: B150434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

1-Methylpyrrolidine-d8, a deuterated isotopologue of 1-methylpyrrolidine. This document is

intended to serve as a valuable resource for researchers, scientists, and professionals in drug

development and other scientific fields who utilize deuterated compounds in their work. The

information presented herein has been compiled from various technical sources and is

presented with clarity and precision to support laboratory and research applications.

Core Physical and Chemical Properties
1-Methylpyrrolidine-d8 is a stable, non-radioactive isotopic variant of 1-methylpyrrolidine

where eight hydrogen atoms have been replaced with deuterium. This isotopic labeling is

particularly useful in mechanistic studies, as a tracer in metabolic research, and as an internal

standard in mass spectrometry-based analyses. Below is a summary of its key physical

properties.

Data Presentation: A Tabular Summary of Physical
Characteristics
For ease of comparison and quick reference, the quantitative physical data for 1-
Methylpyrrolidine-d8 are summarized in the table below. It is important to note that while most

of the data is specific to the deuterated form, the melting point is an estimate based on the non-
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deuterated analogue, as specific experimental data for the deuterated compound is not readily

available.

Property Value

Chemical Formula C₅D₈H₃N

Molecular Weight 93.20 g/mol [1]

CAS Number 131857-29-9[1]

Boiling Point 80-81 °C[1]

Melting Point ~ -90 °C (estimated from non-deuterated form)

Density 0.897 g/mL at 25 °C[1]

Refractive Index n20/D 1.427[1]

Isotopic Purity 98 atom % D[1]

Experimental Protocols for Physical
Characterization
The following sections detail the standard experimental methodologies for determining the key

physical properties of liquid compounds such as 1-Methylpyrrolidine-d8.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A common and effective method for determining the boiling

point of a small liquid sample is the micro-boiling point or Thiele tube method.

Apparatus:

Thiele tube

Thermometer

Small test tube
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Capillary tube (sealed at one end)

Heat source (Bunsen burner or oil bath)

Sample of 1-Methylpyrrolidine-d8

Procedure:

A small amount of 1-Methylpyrrolidine-d8 is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid sample.

The test tube is then attached to a thermometer.

The entire assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil) such that the sample is immersed in the oil.

The Thiele tube is gently heated, and as the temperature rises, a stream of bubbles will be

observed emerging from the open end of the capillary tube.

The heating is then discontinued, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the

capillary tube.

Determination of Melting Point
Since 1-Methylpyrrolidine-d8 is a liquid at room temperature, its melting point is determined

by cooling the substance until it solidifies and then observing the temperature at which it melts

upon gentle heating.

Apparatus:

Melting point apparatus (e.g., Mel-Temp) or a cooling bath

Thermometer

Capillary tube
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Sample of 1-Methylpyrrolidine-d8

Procedure:

A small sample of 1-Methylpyrrolidine-d8 is introduced into a capillary tube.

The capillary tube is placed in a cooling bath (e.g., a mixture of dry ice and acetone) to

freeze the sample.

Once solidified, the capillary tube is placed in a melting point apparatus.

The apparatus is heated slowly, and the temperature range over which the solid melts is

observed and recorded as the melting point.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward method for determining the

density of a liquid involves using a pycnometer or, more simply, a graduated cylinder and a

balance.

Apparatus:

Graduated cylinder (e.g., 10 mL)

Electronic balance

Sample of 1-Methylpyrrolidine-d8

Procedure:

The mass of a clean, dry graduated cylinder is accurately measured using an electronic

balance.

A known volume of 1-Methylpyrrolidine-d8 is carefully added to the graduated cylinder. The

volume is read from the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is then measured.
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The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder from the mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by its volume (Density = Mass /

Volume).

Determination of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when it enters the liquid. It is a characteristic property of a substance and is often measured

using a refractometer.

Apparatus:

Abbe refractometer

Dropper or pipette

Sample of 1-Methylpyrrolidine-d8

Constant temperature water bath (to maintain 20 °C)

Procedure:

The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol or

acetone) and allowed to dry completely.

A few drops of 1-Methylpyrrolidine-d8 are placed on the prism using a dropper.

The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into the center of the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should be

maintained at 20 °C for the n20/D value.

Mandatory Visualization
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The following diagrams illustrate the logical workflow for the physical characterization of 1-
Methylpyrrolidine-d8.

Workflow for Physical Characterization of 1-Methylpyrrolidine-d8
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Caption: Workflow for the physical characterization of 1-Methylpyrrolidine-d8.

Logical Relationships in Property Determination

Physical Properties Boiling Point Melting Point Density Refractive Index Experimental Methods Thiele Tube Cooling/Heating Gravimetric Refractometry Quantitative Data 80-81 °C ~ -90 °C 0.897 g/mL 1.427
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Caption: Logical relationships in property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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